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Compound of Interest

Compound Name: 4-Hydroxybenzophenone-d4
CAS No.: 93496-64-1
Cat. No.: B12405378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Hydroxybenzophenone-d4, a deuterated analog of 4-Hydroxybenzophenone.
This document details experimental protocols for its synthesis, its application as an internal
standard in analytical methods, and its relevance in biological research, particularly in the
context of recent findings on its interaction with cellular signaling pathways.

Core Physical and Chemical Properties

4-Hydroxybenzophenone-d4 is primarily utilized as an internal standard in analytical and
pharmacokinetic research.[1] Its deuteration offers a distinct mass shift, facilitating accurate
guantification in mass spectrometry-based methods. The physical and chemical properties of 4-
Hydroxybenzophenone-d4 are summarized below, with data for the non-deuterated analog
provided for comparison.
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4-Hydroxybenzophenone-

Property ™ 4-Hydroxybenzophenone
Molecular Formula C13HsD40O2 C13H1002
Molecular Weight 202.24 g/mol 198.22 g/mol
CAS Number 93496-64-1 1137-42-4
) ) White to beige crystalline
Appearance White to off-white powder
powder
Not explicitly available;
Melting Point expected to be similar to the 132-135°C
non-deuterated form.
N ) . ) 367.3 °C at 760 mmHg, 260-
Boiling Point Not explicitly available.
262 °C at 32 hPa[2][3]
Soluble in organic solvents Slightly soluble in chloroform
Solubility such as methanol and and methanol; insoluble in
chloroform. Insoluble in water. water.
4-hydroxyphenyl-2,3,5,6-d4 4-hydroxyphenyl
IUPAC Name (4-hydroxypheny ) (4-hydroxyphenyl)

(phenyl)methanone[1]

(phenyl)methanone

Spectral Data

Detailed spectral data is crucial for the identification and characterization of 4-

Hydroxybenzophenone-d4. While specific spectra for the deuterated analog are not widely

published, the following provides an overview of the expected spectral characteristics based on

data from its non-deuterated counterpart.

1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum of 4-

Hydroxybenzophenone would show signals corresponding to the aromatic protons. In 4-

Hydroxybenzophenone-d4, the signals for the deuterated phenyl ring would be absent,

simplifying the spectrum significantly.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum would show

distinct signals for each carbon atom in the molecule. The carbon atoms attached to deuterium
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will exhibit a characteristic triplet splitting pattern due to C-D coupling.

Mass Spectrometry (MS): Mass spectrometry is a key analytical technique for this compound.
The deuteration provides a clear mass shift, allowing for its use as an internal standard. The
fragmentation pattern of protonated 4-hydroxybenzophenone isomers has been studied,
revealing characteristic fragments at m/z 121 and m/z 105.[4] A similar fragmentation pattern
would be expected for the deuterated analog, with a corresponding mass shift for fragments
containing the deuterated ring.

Infrared (IR) Spectroscopy: The IR spectrum of 4-Hydroxybenzophenone shows characteristic
peaks for the hydroxyl (-OH) and carbonyl (C=0) functional groups. The C-D stretching
vibrations in 4-Hydroxybenzophenone-d4 would appear at a lower frequency (around 2100-
2300 cm~1) compared to the C-H stretches (around 2800-3000 cm™1).

Experimental Protocols
Synthesis of 4-Hydroxybenzophenone-d4

A common method for the synthesis of deuterated phenolic compounds is through hydrogen-
deuterium exchange. The following protocol is a representative method adapted from general
procedures for the deuteration of phenols.

Method: Acid-Catalyzed Hydrogen-Deuterium Exchange

This method utilizes a strong acid catalyst in the presence of a deuterium source, typically
deuterium oxide (D20), to exchange the aromatic protons of 4-hydroxybenzophenone with
deuterium.

Materials:

4-Hydroxybenzophenone

Deuterium oxide (D20, 99.9 atom % D)

Anhydrous aluminum chloride (AICIs)

Anhydrous 1,2-dichloroethane
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Ice

Dilute hydrochloric acid
Sodium bicarbonate solution
Anhydrous magnesium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-hydroxybenzophenone in anhydrous 1,2-dichloroethane.

Catalyst Addition: Cool the solution in an ice bath and slowly add anhydrous aluminum
chloride.

Deuterium Source Addition: Add deuterium oxide to the reaction mixture.

Reaction: Allow the mixture to stir at room temperature for a specified period, monitoring the
reaction progress by *H NMR to observe the disappearance of the aromatic proton signals of
the phenol ring.

Quenching: Slowly pour the reaction mixture into a beaker containing crushed ice and dilute
hydrochloric acid to quench the reaction.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent like ethyl acetate.

Washing: Wash the organic layer sequentially with water, sodium bicarbonate solution, and
brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude deuterated product.

Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to yield pure 4-Hydroxybenzophenone-d4.
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Synthesis Workflow
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Synthesis of 4-Hydroxybenzophenone-d4.
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Application as an Internal Standard in LC-MS/MS

4-Hydroxybenzophenone-d4 is an ideal internal standard for the quantification of 4-
Hydroxybenzophenone and related compounds in biological matrices due to its similar
chemical properties and distinct mass.

Method: Quantification of 4-Hydroxybenzophenone in Plasma

Materials:

Plasma sample

» 4-Hydroxybenzophenone-d4 (internal standard solution of known concentration)
o Acetonitrile (for protein precipitation)

» Formic acid

o Water (LC-MS grade)

e Methanol (LC-MS grade)

e LC-MS/MS system

Procedure:

o Sample Preparation: a. To a 100 pL aliquot of plasma sample, add a known amount of 4-
Hydroxybenzophenone-d4 internal standard solution. b. Add 300 pL of cold acetonitrile to
precipitate proteins. c. Vortex the sample for 1 minute and then centrifuge at high speed
(e.g., 10,000 x g) for 10 minutes. d. Transfer the supernatant to a new tube and evaporate to
dryness under a stream of nitrogen. e. Reconstitute the residue in 100 pL of the mobile
phase.

e LC-MS/MS Analysis: a. Liquid Chromatography (LC): Inject the prepared sample onto a
suitable C18 column. Use a gradient elution with a mobile phase consisting of water with
0.1% formic acid (A) and methanol with 0.1% formic acid (B). b. Mass Spectrometry
(MS/MS): Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.
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Monitor the specific precursor-to-product ion transitions for both 4-Hydroxybenzophenone
and 4-Hydroxybenzophenone-d4.

e Quantification: a. Construct a calibration curve by plotting the peak area ratio of the analyte
to the internal standard against the concentration of the analyte in the calibration standards.
b. Determine the concentration of 4-Hydroxybenzophenone in the plasma sample by
interpolating its peak area ratio on the calibration curve.

LC-MS/MS Workflow
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LC-MS/MS analysis using an internal standard.

Biological Interactions and Signaling Pathways

Recent studies have indicated that 4-Hydroxybenzophenone can exert biological effects,
including neurotoxicity. Research suggests that it may inhibit the proliferation of hippocampal
neural stem cells by upregulating the chemokine Cxcl1.[5] This effect is potentially mediated
through the activation of the PERK signaling pathway, which is involved in the endoplasmic
reticulum (ER) stress response.[6]

Experimental Protocols for Investigating Biological
Effects

Immunofluorescent Staining for Cxcll
This protocol allows for the visualization of Cxcll protein expression in cultured cells.

Materials:
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e Cultured cells (e.g., mouse hippocampal neural stem cells)

e 4% Paraformaldehyde (PFA) in PBS for fixation

e Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

» Blocking buffer (e.g., 5% normal goat serum in PBS)

e Primary antibody against Cxcll

o Fluorescently-labeled secondary antibody

e DAPI for nuclear counterstaining

e Mounting medium

Procedure:

e Cell Culture: Culture cells on coverslips and treat with 4-Hydroxybenzophenone as required.
o Fixation: Fix the cells with 4% PFA for 15 minutes at room temperature.

o Permeabilization: Permeabilize the cells with permeabilization buffer for 10 minutes.
» Blocking: Block non-specific antibody binding with blocking buffer for 1 hour.

e Primary Antibody Incubation: Incubate the cells with the primary antibody against Cxcl1
overnight at 4°C.

e Secondary Antibody Incubation: Incubate with the fluorescently-labeled secondary antibody
for 1-2 hours at room temperature, protected from light.

o Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips
on microscope slides using mounting medium.

e Imaging: Visualize the staining using a fluorescence microscope.

Quantitative Real-Time PCR (gqRT-PCR) for Cxcll mRNA Expression
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This protocol quantifies the changes in Cxcll gene expression following treatment with 4-
Hydroxybenzophenone.

Materials:

Treated and untreated cultured cells

* RNA extraction kit

o CcDNA synthesis kit

e (PCR primers for mouse Cxcll and a reference gene (e.g., GAPDH)
e SYBR Green qPCR master mix

e Real-time PCR instrument

Procedure:

RNA Extraction: Extract total RNA from the cells using a commercial kit.
o cDNA Synthesis: Reverse transcribe the RNA into cDNA.

» (PCR Reaction: Set up the gPCR reaction with SYBR Green master mix, cDNA, and primers
for Cxcll and the reference gene.

o Data Analysis: Analyze the gPCR data using the AACt method to determine the relative fold
change in Cxcll expression.

siRNA-mediated Knockdown of Cxcl1

This protocol is used to specifically reduce the expression of Cxcll to investigate its role in the
observed biological effects of 4-Hydroxybenzophenone.

Materials:
e Cultured cells

o SiRNA targeting mouse Cxcll
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» Non-targeting control sSiRNA

o Transfection reagent (e.g., Lipofectamine)

e Opti-MEM reduced-serum medium

Procedure:

o Cell Seeding: Seed cells in a culture plate to be 60-80% confluent at the time of transfection.

o SiRNA-Lipid Complex Formation: Prepare siRNA-transfection reagent complexes in Opti-
MEM according to the manufacturer's protocol.

» Transfection: Add the complexes to the cells and incubate for the desired time.

e Functional Assay: After transfection, treat the cells with 4-Hydroxybenzophenone and
perform functional assays (e.g., cell viability, proliferation assays).

 Validation of Knockdown: Confirm the knockdown of Cxcl1 expression by gRT-PCR or
Western blotting.
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Proposed pathway of 4-Hydroxybenzophenone action.

Conclusion
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4-Hydroxybenzophenone-d4 is a valuable tool for researchers in analytical chemistry, drug
metabolism, and toxicology. Its well-defined physical and chemical properties, coupled with its
utility as an internal standard, make it indispensable for accurate quantitative studies.
Furthermore, the emerging research on the biological effects of its non-deuterated analog
highlights the importance of understanding the interactions of such compounds with cellular
pathways. The experimental protocols provided in this guide offer a solid foundation for the
synthesis, analysis, and biological investigation of 4-Hydroxybenzophenone-d4 and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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